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Compound of Interest

Compound Name: Stevioside (hydrate)

Cat. No.: B1164423

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of analytical

standards and reference materials for stevioside, a natural sweetener extracted from the leaves

of Stevia rebaudiana. Accurate quantification and qualification of stevioside are critical for

quality control, formulation development, and regulatory compliance.

Introduction to Stevioside and its Analytical
Importance
Stevioside is a sweet-tasting diterpene glycoside that is widely used as a natural, non-caloric

sweetener.[1] Its chemical structure consists of a steviol backbone with three attached glucose

units. The accurate determination of stevioside content and purity in raw materials and finished

products is essential to ensure product quality, safety, and efficacy. High-quality, well-

characterized reference materials are fundamental for achieving reliable analytical results.
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Reference materials are crucial for method validation, system suitability testing, and the

accurate quantification of stevioside in various matrices. Several sources provide certified

stevioside reference materials.

Pharmacopeial Standards
The United States Pharmacopeia (USP) offers a well-characterized Stevioside Reference

Standard.[2] This primary standard is intended for use in quality tests and assays as specified

in the USP compendia.

Characterization of USP Stevioside Reference Standard: The USP reference standard is

thoroughly characterized using multiple analytical techniques to confirm its identity and purity.

[3]

Identification: Infrared (IR) spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy,

and Mass Spectrometry (MS).[3]

Purity Assessment: The purity is determined by a mass-balance approach, which accounts

for impurities detected by HPLC, as well as volatile components like water and residual

solvents.[3][4]

Commercial Analytical Standards
Several reputable chemical suppliers offer stevioside analytical standards with specified purity

levels. These are suitable for routine analysis and as working standards.

Supplier/Source Grade Purity Specification CAS Number

USP
Pharmaceutical

Primary Standard

Lot-specific purity

(e.g., 0.97 mg/mg)[3]

[4]

57817-89-7

Sigma-Aldrich Analytical Standard ≥95.0% (HPLC) 57817-89-7

FUJIFILM Wako Standard Not specified 57817-89-7[5]

ChromaDex Reference Standard Not specified 57817-89-7[6]
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Experimental Protocols
The following protocols describe the High-Performance Liquid Chromatography (HPLC)

method for the analysis of stevioside. HPLC is the most common technique for the separation

and quantification of steviol glycosides.[7]

Preparation of Standard and Sample Solutions
Standard Solution Preparation:

Accurately weigh approximately 50 mg of the Stevioside reference standard.[8]

Dissolve the standard in the mobile phase in a 100 mL volumetric flask.[8]

Sonicate for 15 minutes or until fully dissolved.

Dilute to volume with the mobile phase to achieve a final concentration of 0.5 mg/mL.

Filter the solution through a 0.45 µm syringe filter before injection.

Sample Solution Preparation (from Stevia extract):

Accurately weigh an appropriate amount of the Stevia extract powder.

Dissolve the sample in the mobile phase in a volumetric flask of suitable size.

Sonicate for 15 minutes to ensure complete extraction of the steviol glycosides.

Dilute to volume with the mobile phase to obtain a concentration within the calibration range.

Centrifuge or filter the solution through a 0.45 µm syringe filter to remove any particulate

matter.

HPLC Method for Stevioside Analysis
This protocol is a general guideline based on published methods.[7][8][9] Method parameters

may need to be optimized for specific instrumentation and sample matrices.
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Parameter Condition 1 Condition 2

Column
Octadecylsilane (ODS, C18),

250 x 4.6 mm, 5 µm

Inertsil ODS-HL, 250 x 4.6

mm, 5 µm[9]

Mobile Phase

Acetonitrile and Water (80:20),

pH adjusted to 3.0 with

phosphoric acid[8]

Acetonitrile and Phosphate

buffer (32:68, v/v)[9]

Flow Rate 1.0 mL/min[7] 1.0 mL/min[9]

Column Temperature 40°C[8][9] 40°C[9]

Detection UV at 210 nm[8] UV at 210 nm[9]

Injection Volume 10 µL 10 µL[9]

System Suitability: Before sample analysis, perform system suitability tests to ensure the

chromatographic system is performing adequately. The USP recommends a signal-to-noise

ratio of not less than 3 for the stevioside peak in a 0.5 mg/L standard solution.[3][4]

Data Presentation
Quantitative data for a validated HPLC method for stevioside analysis is summarized below.

Parameter Value

Linearity Range 5.0 - 75 µg/mL[7]

Regression Coefficient (r²) 0.9999[7]

Limit of Detection (LOD) 0.02 µg/mL[7]

Limit of Quantitation (LOQ) 0.05 µg/mL[7]

Precision (RSD) < 2.5%[7]

Accuracy (Recovery) 97 - 99%[7]
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The following diagrams illustrate key workflows in the analysis of stevioside.
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Caption: General workflow for the HPLC analysis of stevioside.
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Caption: Workflow for the qualification of a stevioside reference standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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